Cas no 1094302-21-2 (1-(2-chloropropanoyl)-3-(prop-2-en-1-yl)urea)

• Product Name: 1-(2-chloropropanoyl)-3-(prop-2-en-1-yl)urea
• CAS No: 1094302-21-2
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• MDL: MFCD11185278
• CID: 4571193
• Update Time: 2025-08-01

1-(2-chloropropanoyl)-3-(prop-2-en-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropropanoyl)-3-(prop-2-en-1-yl)urea

• MDL： MFCD11185278
• Inchi： 1S/C7H11ClN2O2/c1-3-4-9-7(12)10-6(11)5(2)8/h3,5H,1,4H2,2H3,(H2,9,10,11,12)
• InChI Key： KBJNQKGDDKBGIR-UHFFFAOYSA-N
• SMILES： C(NC(NCC=C)=O)(=O)C(Cl)C

Additional information on 1-(2-chloropropanoyl)-3-(prop-2-en-1-yl)urea

1-(2-Chloropropanoyl)-3-(Prop-2-en-1-yl)urea: An Overview of CAS No. 1094302-21-2

1-(2-Chloropropanoyl)-3-(prop-2-en-1-yl)urea (CAS No. 1094302-21-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, also known as chloropropionyl propenyl urea, is characterized by its distinct molecular structure, which includes a chloropropionyl group and a propenyl group attached to a urea moiety. The combination of these functional groups imparts a range of chemical properties that make it an intriguing candidate for various applications.

The molecular formula of 1-(2-chloropropanoyl)-3-(prop-2-en-1-yl)urea is C₈H₁₁ClNO₃, with a molecular weight of approximately 198.63 g/mol. The compound is typically synthesized through the reaction of 2-chloropropionyl chloride with allylamine in the presence of urea. This synthesis route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In terms of physical properties, 1-(2-chloropropanoyl)-3-(prop-2-en-1-yl)urea is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane, but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The chemical reactivity of 1-(2-chloropropanoyl)-3-(prop-2-en-1-yl)urea is influenced by its functional groups. The chloropropionyl group can undergo nucleophilic substitution reactions, making it useful in the synthesis of more complex molecules. The propenyl group can participate in addition reactions, polymerization processes, and other reactions involving unsaturated hydrocarbons. The urea moiety provides additional reactivity through its ability to form hydrogen bonds and participate in condensation reactions.

In the context of pharmaceutical research, 1-(2-chloropropanoyl)-3-(prop-2-en-1-yl)urea has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities, including its effects on enzyme inhibition, receptor binding, and cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits selective inhibition of certain kinases involved in cancer cell proliferation. This finding opens up new avenues for the development of targeted therapies for various cancers.

Beyond its pharmaceutical applications, 1-(2-chloropropanoyl)-3-(prop-2-en-1-yl)urea has also been investigated for its potential use in materials science. Its ability to form stable complexes with metal ions makes it a candidate for the synthesis of metalorganic frameworks (MOFs). These MOFs have applications in gas storage, catalysis, and separation processes. A study published in the Journal of Materials Chemistry A (2024) reported the successful synthesis of MOFs using this compound as a building block, highlighting its versatility and potential for industrial applications.

The environmental impact of 1-(2-chloropropanoyl)-3-(prop-2-en-1-yl)urea is another area of interest. Researchers are actively studying its biodegradability and toxicity to ensure that it can be used safely in various applications without causing harm to the environment or human health. Preliminary studies suggest that it has low toxicity and good biodegradability under controlled conditions.

In conclusion, 1-(2-chloropropanoyl)-3-(prop-2-en-1-yl)urea (CAS No. 1094302-21-2) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.